Cas no 1436077-36-9 (N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide)

• Product Name: N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide
• CAS No: 1436077-36-9
• MF: C₁₆H₂₇N₃O₂
• MW: 293.404484033585
• CID: 6124703
• PubChem ID: 72003172
• Update Time: 2025-07-23

N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• Z1252659109
• N-(1-cyano-1-cyclopropylethyl)-2-[(oxan-4-yl)(propan-2-yl)amino]acetamide
• AKOS016936668
• N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide
• EN300-26683375
• 1436077-36-9

• Inchi： 1S/C16H27N3O2/c1-12(2)19(14-6-8-21-9-7-14)10-15(20)18-16(3,11-17)13-4-5-13/h12-14H,4-10H2,1-3H3,(H,18,20)
• InChI Key： CPGMWOKRUWXUIC-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(C)C)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 293.21032711g/mol
• Monoisotopic Mass: 293.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.4Ų

Additional information on N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide

Research Briefing on N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide (CAS: 1436077-36-9)

In recent years, the compound N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide (CAS: 1436077-36-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a cyano group and a cyclopropyl ring, contributes to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, research has demonstrated its ability to modulate key signaling molecules, thereby offering a potential therapeutic strategy for conditions such as autoimmune diseases and certain cancers. These findings are supported by in vitro and in vivo data, which highlight the compound's efficacy and safety profile.

In addition to its therapeutic potential, N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide has also been explored for its role in drug delivery systems. Its chemical properties allow for efficient conjugation with other bioactive molecules, enhancing targeted delivery and reducing off-target effects. This versatility underscores its value in the development of next-generation pharmaceuticals.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, pharmacokinetics, and long-term toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, N-(1-Cyano-1-cyclopropylethyl)-2-[oxan-4-yl(propan-2-yl)amino]acetamide represents a promising avenue for drug discovery and development. Its unique chemical structure and biological activity make it a compelling subject for ongoing and future research. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in the treatment of various diseases.